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Compound of Interest

Compound Name:
Oxazolidine, 3,3'-methylenebis[5-

methyl-

Cat. No.: B1221322 Get Quote

Application Notes and Protocols for 3,3'-
methylenebis[5-methyloxazolidine]
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 3,3'-

methylenebis[5-methyloxazolidine] (CAS No. 66204-44-2). Adherence to these protocols is

critical to ensure personnel safety and minimize environmental impact.

Chemical and Physical Properties
3,3'-methylenebis[5-methyloxazolidine] is a formaldehyde-releasing agent commonly used as a

biocide in various industrial applications.[1] It is a yellowish liquid with an amine-like odor.[1] In

aqueous solutions, it can slowly decompose back to its starting materials, isopropanolamine

and formaldehyde.[1][2] This decomposition is influenced by pH, with a higher release of

formaldehyde occurring at an acidic pH of 4.[2]

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 66204-44-2 [3][4]

Molecular Formula C9H18N2O2 [3]

Molecular Weight 186.25 g/mol [3]

Appearance
Yellowish liquid with an amine-

like odor
[1]

pH (1.5 g/cm³ aqueous

solution)
10 (at 20 °C) [1]

Miscibility
Completely miscible with water

at room temperature
[3]

Toxicological Data and Hazard Identification
This compound is classified as hazardous. It is crucial to understand its toxicological profile for

safe handling.

Table 2: Summary of Toxicological Data
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Toxicity Endpoint Value Classification Reference

Acute Oral Toxicity

(Rat LD50)
900 mg/kg Harmful if swallowed [5]

Acute Dermal Toxicity

(Rat LD50)
760 - 1620 mg/kg

Toxic in contact with

skin
[3][5]

Skin

Corrosion/Irritation

Causes severe skin

burns
Corrosive [5][6]

Serious Eye

Damage/Irritation

Causes serious eye

damage
Corrosive [5][6]

Skin Sensitization
May cause an allergic

skin reaction
Sensitizer [4][6]

Germ Cell

Mutagenicity

Suspected of causing

genetic defects

Mutagenicity Category

2
[4][6]

Carcinogenicity May cause cancer
Carcinogenicity

Category 1B
[4][6]

Aquatic Toxicity (Fish

LC50)
57.7 mg/l Harmful to aquatic life [5]

Aquatic Toxicity

(Algae EC50)
5.7 mg/l (72 h) Harmful to aquatic life [5]

Aquatic Toxicity

(Daphnia EC50)
37.9 mg/l Harmful to aquatic life [5]

Hazard Statements: H302+H332 (Harmful if swallowed or if inhaled), H311 (Toxic in contact

with skin), H314 (Causes severe skin burns and eye damage), H317 (May cause an allergic

skin reaction), H341 (Suspected of causing genetic defects), H350 (May cause cancer), H373

(May cause damage to organs through prolonged or repeated exposure), H412 (Harmful to

aquatic life with long lasting effects).[4][6]

Experimental Protocols: Safe Handling
Personal Protective Equipment (PPE)
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Protocol:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber, butyl rubber). The

breakthrough time of the glove material must be considered.

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin and Body Protection: Wear a chemical-resistant apron or full-body suit. Contaminated

work clothing should not be allowed out of the workplace and must be washed before reuse.

[6]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood. If

inhalation of vapors or mists is likely, a self-contained breathing apparatus (SCBA) may be

necessary.[6]

Personal Protective Equipment (PPE) Protocol

Enter Work Area Don Appropriate PPE

Chemical-Resistant Gloves

Hands

Safety Goggles & Face Shield
Eyes/Face

Protective ClothingBody

Use in Ventilated Area/Fume HoodRespiratory

Proceed with Handling

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) protocol for handling 3,3'-methylenebis[5-

methyloxazolidine].
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General Handling and Storage
Protocol:

Read and understand the Safety Data Sheet (SDS) before use.[6]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust, fume, gas, mist, vapors, or spray.[4][6]

Do not eat, drink, or smoke when using this product.[6]

Wash hands thoroughly after handling.[6]

Store in a cool, dry, well-ventilated place away from incompatible materials such as strong

oxidizing agents and reducing agents.[7]

Keep containers tightly closed when not in use.

Store in a locked-up area.[6]

Emergency Procedures
First Aid Measures
Protocol:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Immediately take off all contaminated clothing. Wash off with soap and plenty

of water for at least 15 minutes. Seek immediate medical attention.[6][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[6][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[6][7]
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Spill Response Protocol
Protocol:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation. If the spill is in a poorly ventilated area, use a self-

contained breathing apparatus.

Contain: Prevent further leakage or spillage if it is safe to do so. Create a dike around the

spill using inert absorbent material (e.g., vermiculite, dry sand, or earth).

Absorb: Cover the spill with the absorbent material, working from the outside in.

Collect: Carefully collect the absorbed material into a suitable, labeled, and sealable

container for hazardous waste.

Decontaminate: Clean the spill area with a suitable decontamination solution (e.g., soap and

water), and collect the cleaning materials for disposal as hazardous waste.

Report: Report the spill to the appropriate environmental health and safety personnel.
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Spill Response Workflow

Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain Spill with Absorbent

Collect Waste

Decontaminate Area

Dispose of as Hazardous Waste

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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